A vinyl silylsilylene and its activation of strong homo- and heteroatomic bonds†
Chemical Science Pub Date: 2019-05-24 DOI: 10.1039/C9SC01192G
Abstract
The facile synthesis of a rare two-coordinate acyclic silylene (R2Si:) that is stabilized using a bulky vinylic N-heterocyclic olefin ligand and the strongly σ-donating hypersilyl group [Si(SiMe3)3]− is reported. This vinyl-substituted silylene exhibits an excellent combination of prolonged thermal stability along with high reactivity towards small molecules. Despite being stable for months in solution, the reactivity of this new silylene is manifest in its ambient temperature activation of strong B–H, Si–Cl, C–O, P–P and C–H bonds.
Recommended Literature
- [1] White-light emitting multi-lanthanide terephthalate thin films by atomic/molecular layer deposition†
- [2] A simple off-lattice model for microemulsions
- [3] In situ SAXS studies of a prototypical RAFT aqueous dispersion polymerization formulation: monitoring the evolution in copolymer morphology during polymerization-induced self-assembly†
- [4] Multilayer nanoparticles with a magnetite core and a polycation inner shell as pH-responsive carriers for drug delivery
- [5] Reproducibility and transferability of topological data: experimental charge density study of two modifications of l-alanyl-l-tyrosyl-l-alanine†
- [6] Improving laser-induced breakdown spectroscopy regression models via transfer learning†
- [7] A new approach combining LC-MS and multivariate statistical analysis for revealing changes in histone modification levels†
- [8] Back cover
- [9] Ball pen writing-without-ink: a truly simple and accessible method for sensitivity enhancement in lateral flow assays
- [10] Back cover
Journal Name：Chemical Science
Research Products
-
CAS no.: 175069-96-2
-
CAS no.: 16200-52-5
-
Nitrogen oxide (15NO)(8CI,9CI)
CAS no.: 15917-77-8
-
CAS no.: 18879-80-6
